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Compound of Interest

Compound Name: GSK-2256098 hydrochloride

Cat. No.: B12754057

Application Note
Introduction

GSK-2256098 hydrochloride is a potent and selective inhibitor of Focal Adhesion Kinase
(FAK), a non-receptor tyrosine kinase involved in crucial cellular processes such as adhesion,
migration, proliferation, and survival.[1][2] As an ATP-competitive inhibitor, GSK-2256098
targets the phosphorylation of FAK at Tyrosine 397 (Y397), a key autophosphorylation site.[3]
[4][5] Inhibition of FAK signaling can lead to decreased activity of downstream pathways,
including the PISK/Akt and ERK signaling cascades, ultimately impacting tumor cell growth and
survival.[2][3][6] This document provides detailed protocols for the preparation of GSK-
2256098 hydrochloride stock solutions for use in various in vitro assays.

For research use only. Not for use in diagnostic procedures.

Physicochemical and Solubility Data

A summary of the key physicochemical and solubility properties of GSK-2256098
hydrochloride is provided in the tables below for easy reference. Note that the molecular
weight of the free base is 414.89 g/mol , while the hydrochloride salt is 451.35 g/mol .[1]
Calculations for stock solution preparation should use the specific molecular weight of the
compound form being used.

Table 1: Physicochemical Properties of GSK-2256098
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Property Value Reference
Form GSK-2256098 (Free Base) [7]
Molecular Weight 414.89 g/mol [71[81[9]
CAS Number 1224887-10-8 (71181191
Form GSK-2256098 Hydrochloride [1]
Molecular Weight 451.35 g/mol [1]

CAS Number 1416771-10-2 [1]
Appearance White to off-white solid [1]

Table 2: Solubility of GSK-2256098

Maximum
Solvent ] Notes Reference
Concentration

Use of fresh,
anhydrous DMSO is
recommended as
> 83 mg/mL (= 200 ]
DMSO M) hygroscopic DMSO (1103181911101
m
can reduce solubility.
Ultrasonic warming to

60°C may be required.

~50 mM (20.74

Ethanol [819]
mg/mL)

Water Insoluble [10]

Experimental Protocols

Materials
o GSK-2256098 hydrochloride powder

¢ Anhydrous Dimethyl Sulfoxide (DMSO)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.medkoo.com/products/5504
https://www.medkoo.com/products/5504
https://www.tocris.com/products/gsk-2256098_7786
https://www.rndsystems.com/products/gsk-2256098_7786
https://www.medkoo.com/products/5504
https://www.tocris.com/products/gsk-2256098_7786
https://www.rndsystems.com/products/gsk-2256098_7786
https://www.medchemexpress.com/gsk-2256098-hydrochloride.html
https://www.medchemexpress.com/gsk-2256098-hydrochloride.html
https://www.medchemexpress.com/gsk-2256098-hydrochloride.html
https://www.medchemexpress.com/gsk-2256098-hydrochloride.html
https://www.medchemexpress.com/gsk-2256098-hydrochloride.html
https://www.selleckchem.com/products/gsk2256098.html
https://www.tocris.com/products/gsk-2256098_7786
https://www.rndsystems.com/products/gsk-2256098_7786
https://www.selleck.co.jp/datasheet/gsk2256098-S852303-DataSheet.pdf
https://www.tocris.com/products/gsk-2256098_7786
https://www.rndsystems.com/products/gsk-2256098_7786
https://www.selleck.co.jp/datasheet/gsk2256098-S852303-DataSheet.pdf
https://www.benchchem.com/product/b12754057?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12754057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» Vortex mixer

o Water bath or heat block (optional)

» Sterile, nuclease-free water

¢ Phosphate-Buffered Saline (PBS)

e Cell culture medium appropriate for the assay

Protocol 1: Preparation of a High-Concentration DMSO Stock Solution (e.g., 100 mM)

This protocol is suitable for creating a primary stock solution that can be further diluted for
various assays.

e Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to
prevent contamination.

» Weighing the Compound: Accurately weigh the desired amount of GSK-2256098
hydrochloride powder using a calibrated analytical balance. For example, to prepare 1 mL
of a 100 mM stock solution of GSK-2256098 (free base, MW: 414.89), you would weigh out
41.49 mg.

e Solubilization: Add the appropriate volume of anhydrous DMSO to the powder. For the
example above, add 1 mL of DMSO.

e Mixing: Vortex the solution thoroughly until the compound is completely dissolved. Gentle
warming (e.g., in a 37-60°C water bath) and sonication can aid in dissolution.[1] Ensure the
solution is clear before proceeding.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for
up to one month or at -80°C for up to six months.[1]
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Table 3: Example Volumes for Preparing Stock Solutions of GSK-2256098 (Free Base, MW:
414.89)

Desired
. Mass for 1 mL Mass for 5 mL Mass for 10 mL
Concentration
1mM 0.41 mg 2.07 mg 4.15 mg
5 mM 2.07 mg 10.37 mg 20.74 mg
10 mM 4.15 mg 20.74 mg 41.49 mg
50 mM 20.74 mg 103.72 mg 207.45 mg
100 mM 41.49 mg 207.45 mg 414.90 mg

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

Working solutions are typically prepared by diluting the high-concentration DMSO stock
solution into a suitable aqueous buffer or cell culture medium.

¢ Intermediate Dilution (Optional but Recommended): To avoid pipetting very small volumes of
the concentrated stock, first prepare an intermediate dilution in DMSO or the final aqueous
buffer.

 Final Dilution: Further dilute the stock or intermediate solution into the final cell culture
medium to achieve the desired working concentration. It is critical that the final concentration
of DMSO in the cell culture medium is kept low (typically < 0.1%) to avoid solvent-induced
cytotoxicity.

o Mixing: Gently mix the working solution by inverting the tube or pipetting up and down. Avoid
vigorous vortexing, which can cause protein denaturation in media containing serum.

o Immediate Use: Use the freshly prepared working solution immediately for treating cells in
your assay.

Mandatory Visualizations

Diagram 1: Experimental Workflow for Stock Solution Preparation
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Workflow for GSK-2256098 Stock Solution Preparation
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Caption: Workflow for preparing GSK-2256098 hydrochloride stock solutions.

Diagram 2: Simplified FAK Signaling Pathway
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Simplified FAK Signaling Pathway Inhibition
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Caption: Inhibition of the FAK signaling pathway by GSK-2256098.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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